N-(4-(1H-tetrazol-1-yl)phenyl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[4-(tetrazol-1-yl)phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C15H10ClN9O/c16-10-1-5-13(6-2-10)25-20-14(19-22-25)15(26)18-11-3-7-12(8-4-11)24-9-17-21-23-24/h1-9H,(H,18,26)
• InChI Key: OHSVOAKZXDLDBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)Cl)N4C=NN=N4
• Molecular Formula: C15H10ClN9O
• Molecular Weight: 367.75 g/mol
• CAS No.: 1396792-00-9

Description

“N-(4-(1H-tetrazol-1-yl)phenyl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide” is a chemical compound. Its molecular formula is C14H10ClN5O and it has a molecular weight of 299.72.

Molecular Structure Analysis

The molecular structure analysis of this compound is not available in the sources I found.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the sources I found.

Scientific Research Applications

Synthetic Chemistry Applications

• Synthesis of Heterocyclic Compounds: Tetrazole derivatives, including compounds similar to N-(4-(1H-tetrazol-1-yl)phenyl)-2-(4-chlorophenyl)-2H-tetrazole-5-carboxamide, are frequently used in the synthesis of heterocyclic compounds. These derivatives serve as crucial intermediates in the production of complex molecules with potential antimicrobial, antifungal, and anticancer activities (Talupur, Satheesh, & Chandrasekhar, 2021).
• Electrochromic Materials: Compounds with tetrazole moieties have been synthesized for applications in electrochromic devices, where they exhibit reversible color changes under electrical stimulation. This property is valuable for developing smart windows and display technologies (Hsiao et al., 2016).

Materials Science Applications

• Coordination Polymers: Tetrazole derivatives are key in constructing coordination networks with unique structural, luminescent, and magnetic properties. These materials are of interest for their potential applications in gas storage, catalysis, and as magnetic materials (Sun et al., 2013).
• Polymer Synthesis: Tetrazole-based compounds are utilized in synthesizing polymers with specific optical and electrochemical properties, such as polyamides with pendent carbazole groups showing photoluminescent and electrochromic behaviors (Hsiao et al., 2013).

Biological Applications

• Anticancer Activity: Certain tetrazole-5-carboxamide derivatives have been synthesized and evaluated for their anticancer activity against various cancer cell lines, demonstrating the potential of these compounds in medicinal chemistry and drug development (Cai et al., 2016).
• Antimicrobial and Antifungal Activities: Tetrazole derivatives have been explored for their antimicrobial and antifungal properties, offering a pathway for the development of new antibiotics and antifungal agents (Babu, Pitchumani, & Ramesh, 2012).

Mechanism of Action

The mechanism of action of this compound is not available in the sources I found.